Cas no 939044-47-0 (1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole)

• Product Name: 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole
• CAS No: 939044-47-0
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 867992
• PubChem ID: 22065222
• Update Time: 2025-10-29

1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,2-DIHYDRO-1-(4-FLUOROPHENYL)-3H-PYRAZOL-3-ONE
• 2-(4-fluorophenyl)-1H-pyrazol-5-one
• 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole
• SCHEMBL6075526
• 1-(4-fluorophenyl)-1H-pyrazol-3-ol
• CS-0354215
• EN300-1105278
• 1-(4-Fluorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• 939044-47-0
• AKOS006291474
• 1-(4-fluorophenyl)-1H-pyrazole-3-ol
• NIVGVTMSAQXJML-UHFFFAOYSA-N
• DTXSID50622231

• Inchi： 1S/C9H7FN2O/c10-7-1-3-8(4-2-7)12-6-5-9(13)11-12/h1-6H,(H,11,13)
• InChI Key： NIVGVTMSAQXJML-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=CC(N1)=O

Computed Properties

• Exact Mass: 178.054
• Monoisotopic Mass: 178.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.5

Additional information on 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole

Professional Introduction to Compound with CAS No. 939044-47-0 and Product Name: 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole

1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole, identified by the CAS number 939044-47-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrazole core substituted with a 4-fluorophenyl group and a hydroxy functional group, making it a versatile intermediate for the development of various bioactive molecules. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, which are highly valued in medicinal chemistry for modulating binding affinity and metabolic stability.

The pyrazole scaffold is one of the most extensively studied heterocycles in drug discovery due to its broad spectrum of biological activities. Pyrazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these, compounds with a hydroxyl group at the 3-position of the pyrazole ring are particularly intriguing because they can participate in hydrogen bonding interactions, enhancing binding to biological targets. The 4-fluorophenyl moiety further enriches the structural diversity, allowing for fine-tuning of pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds like 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole as potential drug candidates. Studies have demonstrated that fluorinated aromatic rings can improve oral bioavailability by reducing metabolic degradation. Additionally, the hydroxyl group at the 3-position can serve as a hydrogen bond acceptor, crucial for optimizing interactions with enzymes or receptors. These features make this compound a promising building block for designing small-molecule inhibitors.

In the context of modern drug development, 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole has been explored in several therapeutic areas. For instance, researchers have investigated its potential as an intermediate in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorine atom's ability to enhance ligand efficiency has been leveraged to develop more potent and selective kinase modulators. Furthermore, the hydroxyl group's role in hydrogen bonding has been exploited to improve binding affinities to protein targets.

The synthesis of 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole typically involves multi-step organic reactions, including condensation reactions to form the pyrazole ring and subsequent functionalization with a 4-fluorophenyl group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and regioselectivity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies and pharmaceutical applications.

From a biochemical perspective, the interaction between 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole and biological targets is governed by principles of molecular recognition. The fluorine atom's electron-withdrawing effect can modulate electronic properties, influencing binding modes to enzymes or receptors. Meanwhile, the hydroxyl group provides a hydrogen bond donor capability, enabling precise alignment within active sites. Such interactions are critical for designing molecules with high affinity and selectivity.

The pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their favorable pharmacokinetic properties. Compounds like 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole exemplify how structural modifications can enhance drug-like characteristics. For example, fluorine substitution can increase metabolic stability while maintaining or improving target engagement. This balance is essential for developing drugs that exhibit prolonged half-lives and reduced side effects.

Recent research has also highlighted the role of pyrazole derivatives in addressing emerging therapeutic challenges. For instance, studies have explored their potential in developing treatments for resistant bacterial infections by targeting bacterial enzymes or metabolic pathways. The unique structural features of compounds like 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole make them valuable tools for discovering novel antibiotics or antifungals.

The development of new synthetic methodologies continues to drive innovation in accessing complex molecular architectures. Techniques such as flow chemistry and biocatalysis have enabled more efficient production processes for compounds like 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole, reducing costs and environmental impact. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

In conclusion, 1-(4-Fluorophenyl)-3-hydroxy-1H-pyrazole (CAS No. 939044-47-0) represents a significant compound in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features—comprising a fluorinated aromatic ring and a hydroxyl-substituted pyrazole core—make it an excellent candidate for drug discovery efforts aimed at developing next-generation therapeutics. As research progresses, this compound will likely continue to play a pivotal role in advancing our understanding of molecular interactions and improving human health.